molecular formula C13H11Cl2N3 B8603791 4-Chloro-6-methyl-2-phenyl-7H-pyrrolo[2,3-d]pyrimidine hydrochloride

4-Chloro-6-methyl-2-phenyl-7H-pyrrolo[2,3-d]pyrimidine hydrochloride

Cat. No.: B8603791
M. Wt: 280.15 g/mol
InChI Key: JOLOFLLCSVOAKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-6-methyl-2-phenyl-7H-pyrrolo[2,3-d]pyrimidine hydrochloride is a useful research compound. Its molecular formula is C13H11Cl2N3 and its molecular weight is 280.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H11Cl2N3

Molecular Weight

280.15 g/mol

IUPAC Name

4-chloro-6-methyl-2-phenyl-7H-pyrrolo[2,3-d]pyrimidine;hydrochloride

InChI

InChI=1S/C13H10ClN3.ClH/c1-8-7-10-11(14)16-12(17-13(10)15-8)9-5-3-2-4-6-9;/h2-7H,1H3,(H,15,16,17);1H

InChI Key

JOLOFLLCSVOAKZ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(N1)N=C(N=C2Cl)C3=CC=CC=C3.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A heterogeneous mixture of 4 (4.0 g, 17.76 mmol) and phosphorus oxychloride (125 mL) was heated to reflux. After 14 h the homogeneous solution was cooled to room temperature and concentrated in vacuo yielding a black oil. Water was added to the oil and the mixture was warmed. The resulting solid was filtered, washed with water and dried at room temperature to yield 4.22 g of a brown solid (97%). 1H NMR (200 MHz, DMSO-d6): δ 2.43 (s, 3H), 6.31 (s, 1H), 7.49 (m, 3H), 8.34 (m, 2H).
Name
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
125 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
97%

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